Casimirolide

• CAS No.: 751-03-1
• Product Name: Casimirolide
• Molecular Formula: C26H30O7
• Molecular Weight: 454.5 g/mol
• IUPAC Name: (1R,2R,4S,7S,8S,11R,12R,18R)-7-(furan-3-yl)-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icos-13-ene-5,15,20-trione
• Standard InChI: InChI=1S/C26H30O7/c1-22(2)16-12-17(27)25(5)15(23(16,3)9-7-18(28)32-22)6-10-24(4)19(14-8-11-30-13-14)31-21(29)20-26(24,25)33-20/h7-9,11,13,15-16,19-20H,6,10,12H2,1-5H3/t15-,16+,19+,20-,23-,24+,25+,26-/m1/s1
• Standard InChIKey: MAYJEFRPIKEYBL-OASIGRBWSA-N
• Isomeric SMILES: C[C@@]12CC[C@@H]3[C@]4(C=CC(=O)OC([C@@H]4CC(=O)[C@]3([C@@]15[C@H](O5)C(=O)O[C@H]2C6=COC=C6)C)(C)C)C
• Canonical SMILES: CC1(C2CC(=O)C3(C(C2(C=CC(=O)O1)C)CCC4(C35C(O5)C(=O)OC4C6=COC=C6)C)C)C
• Melting Point: 229-230°C
• Physical Description: Solid
• Description: Obacunone, also known as casimirolide or tricoccin S3, belongs to the class of organic compounds known as limonoids. These are highly oxygenated, modified terpenoids with a prototypical structure either containing or derived from a precursor with a 4, 4, 8-trimethyl-17-furanylsteroid skeleton. All naturally occurring citrus limonoids contain a furan ring attached to the D-ring, at C-17, as well as oxygen containing functional groups at C-3, C-4, C-7, C-16 and C-17. Obacunone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, obacunone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, obacunone can be found in a number of food items such as pomes, mandarin orange (clementine, tangerine), lemon, and sweet orange. This makes obacunone a potential biomarker for the consumption of these food products.
• Synonyms: obacunone
• PubChem Compound: 119041
• Last Modified: Nov 11 2021